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Compound of Interest

Compound Name: CODEINE PHOSPHATE

Cat. No.: B1669283 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Handling potent compounds like Codeine Phosphate requires

stringent adherence to safety protocols to mitigate risks of exposure and ensure regulatory

compliance. This guide provides essential, immediate safety and logistical information,

including detailed operational and disposal plans for the handling of Codeine Phosphate.

Hazard Identification and Occupational Exposure Limits
Codeine Phosphate is classified as a hazardous substance with significant health risks.

Exposure can occur through inhalation, ingestion, and skin or eye contact. It is crucial to

understand the specific hazards and quantitative exposure limits to implement appropriate

controls.
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Hazard Statement Classification Reference

H301: Toxic if swallowed
Acute Toxicity (Oral),
Category 3

[1][2]

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled

Respiratory Sensitisation,

Category 1
[1][2]

H317: May cause an allergic

skin reaction
Skin Sensitisation, Category 1 [1][2]

H361: Suspected of damaging

fertility or the unborn child

Reproductive Toxicity,

Category 2
[1][2]

| Irritant | Skin, Eye, and Lung Irritant | |

Quantitative Health and Exposure Data

Parameter Value Species Reference

Occupational

Exposure Limits

Pfizer OEL (8-hr TWA) 0.07 mg/m³ Human [3]

OSHA PEL (TWA) 200 µg/m³ (0.2 mg/m³) Human [4]

Acute Oral Toxicity

LD50 85 mg/kg Rat

LD50 237 mg/kg Mouse

| LD50 | 654 mg/kg | Guinea Pig | |
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A systematic approach is essential for minimizing exposure. The following steps outline the

procedural guidance for safely handling Codeine Phosphate in a laboratory setting.

Step 1: Engineering Controls
Engineering controls are the primary and most effective means of controlling exposure.[3]

Ventilation: Always handle Codeine Phosphate powder within a certified chemical fume

hood, powder containment hood, or other ventilated enclosure to keep airborne

concentrations below the established exposure limits.

Storage: Store Codeine Phosphate in a designated, secure, and ventilated area. According

to USP <800> guidelines for hazardous drugs, it should be stored in an externally ventilated,

negative-pressure room with at least 12 air changes per hour to prevent contamination and

personnel exposure.[5][6]

Step 2: Personal Protective Equipment (PPE) Selection
While engineering controls are primary, PPE is a critical last line of defense.[7] All PPE worn

when handling Codeine Phosphate should be considered contaminated.[5]

Respiratory Protection: Due to the risk of aerosolization and inhalation, respiratory protection

is mandatory when handling the powder.[8] A NIOSH-certified N95 or N100 fit-tested

respirator is recommended for operations that may generate dust.[9]

Hand Protection: Wear chemical-compatible, powder-free, disposable gloves (e.g., nitrile) at

all times.[10] For extensive handling, consider double-gloving.

Eye and Face Protection: Wear chemical splash goggles.[4] For tasks with a higher risk of

splashes, a full-face shield worn over goggles provides maximum protection.[9]

Body Protection: A dedicated lab coat is the minimum requirement. For procedures involving

larger quantities or with a higher risk of contamination, a disposable, long-sleeved gown or a

full "bunny suit" coverall is required to provide comprehensive protection.[10]

Step 3: Safe Handling and Spill Response
General Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1669283?utm_src=pdf-body
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ00345.pdf
https://www.benchchem.com/product/b1669283?utm_src=pdf-body
https://www.benchchem.com/product/b1669283?utm_src=pdf-body
https://cdnmedia.eurofins.com/eurofins-us/media/12161392/usp_gc_800.pdf
https://www.osha.gov/hazardous-drugs/controlling-occex
https://syntheticdrugs.unodc.org/uploads/syntheticdrugs/res/library/safe-handling_html/Guidelines_for_the_safe_handling_of_synthetic_opioids_for_law_enforcement_and_customs_officers_EN.pdf
https://www.benchchem.com/product/b1669283?utm_src=pdf-body
https://cdnmedia.eurofins.com/eurofins-us/media/12161392/usp_gc_800.pdf
https://www.ems.gov/assets/IAB-First-Responder-PPE-and-Decontamination-Recommendations-for-Fentanyl-1663306942.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://genuslifesciences.com/wp-content/uploads/2025/10/SDS_CODAP_OS.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure all necessary safety equipment, including an eyewash station, is accessible.

Avoid creating dust when weighing or transferring the powder.

Wash hands thoroughly with soap and water after removing gloves and before leaving the

work area.

Immediately remove and contain any clothing that becomes contaminated.[1]

Spill Response:

Evacuate and secure the spill area.

Don the appropriate PPE before re-entering the area. For significant spills, this may

include a full suit and a self-contained breathing apparatus.

Contain the spill using an absorbent material.[3]

Carefully collect the spilled material and absorbent into a labeled, sealed container for

proper disposal.[3]
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START:
Risk Assessment

Step 1: Use Engineering Controls
(e.g., Chemical Fume Hood)

Step 2: Don Appropriate PPE
(Respirator, Gown, Double Gloves, Goggles)

Step 3: Perform Handling Operation
(Weighing, Compounding)

Step 4: Decontaminate Work Area

Step 5: Doff PPE Correctly

Step 6: Segregate Waste Streams

Dispose of Contaminated PPE
as Hazardous Waste

PPE & Consumables

Dispose of Unused Product
via DEA-Registered Reverse Distributor

Unused/Expired Product

END END

Click to download full resolution via product page

Workflow for Handling Codeine Phosphate
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Disposal Plan: Regulatory and Safety Imperatives
Proper disposal is a critical logistical and regulatory step. Failure to comply can have serious

legal and safety consequences.

Controlled Substance Disposal: Codeine Phosphate is a controlled substance. It cannot be

disposed of as standard hazardous, biological, or medical waste.[11] All unused or expired

material must be disposed of in compliance with the Drug Enforcement Administration (DEA)

regulations. This typically involves transferring the material to a licensed "reverse distributor"

or returning it to the manufacturer.[11]

PPE and Contaminated Waste Disposal: All PPE and materials (e.g., absorbent pads, wipes)

that come into contact with Codeine Phosphate are considered contaminated.[5] These

items must be placed in a clearly labeled, sealed waste container and disposed of according

to your institution's policies for hazardous chemical waste.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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